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Compound of Interest

Compound Name: FKBP12 PROTAC RC32
Cat. No.: B15609558
Get Quote
\ J

RC32 PROTAC Technical Support Center

Welcome to the technical support center for RC32 PROTAC. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on optimizing
experimental conditions and troubleshooting common issues to achieve maximum degradation
of the target protein, FKBP12.

Frequently Asked Questions (FAQSs)

Q1: What is RC32 PROTAC and what is its mechanism of action?

RC32 is a proteolysis-targeting chimera (PROTAC) designed to induce the selective
degradation of the FKBP12 protein.[1][2] It is a heterobifunctional molecule composed of
Rapamycin, which binds to the target protein FKBP12, and Pomalidomide, which recruits the
Cereblon (CRBN) E3 ubiquitin ligase.[1][3] By bringing FKBP12 and the E3 ligase into close
proximity, RC32 facilitates the formation of a ternary complex, leading to the ubiquitination of
FKBP12 and its subsequent degradation by the proteasome.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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